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Compound of Interest

2-Chloropyrimidine-4-carboxylic
Compound Name: d
aci

Cat. No.: B133435

In-Depth Technical Guide: 2-Chloropyrimidine-4-
carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the physicochemical properties of 2-
Chloropyrimidine-4-carboxylic acid, a key intermediate in pharmaceutical and agrochemical

synthesis.

Core Physicochemical Data

The fundamental molecular properties of 2-Chloropyrimidine-4-carboxylic acid are
summarized below. This data is essential for stoichiometric calculations, analytical method
development, and chemical synthesis planning.
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Property Value Citations
Molecular Formula C5H3CIN202 [L12113114115]116]
Molecular Weight 158.54 g/mol [L][2]3][4][5]116]
2-chloropyrimidine-4-carboxylic
IUPAC Name _ [1]14]
acid
CAS Number 149849-92-3 [L1[3]14][5]16]
Yellow to light brown or brown
Appearance " [2][5]
soli

Applications in Research and Development

2-Chloropyrimidine-4-carboxylic acid serves as a versatile building block for the synthesis of
more complex, biologically active molecules.[2] Its primary applications are in:

o Pharmaceutical Development: It is a crucial intermediate in the creation of novel
therapeutics, including treatments for pain, inflammation, asthma, and cough.[5][7] It is
particularly noted for its use in preparing oxazolopyrimidine ketoamides which are
antagonists of the TRPA1 receptor.[5][7]

e Agrochemical Research: This compound is utilized in the formulation of herbicides and
fungicides, contributing to crop protection.[2]

Logical Relationship: Synthesis Intermediate to
Application

The following diagram illustrates the role of 2-Chloropyrimidine-4-carboxylic acid as a
foundational chemical for further synthesis in key research areas.
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End Applications

Pharmaceuticals Agrochemicals

(e.g., TRPA1 Antagonists) (e.g., Herbicides, Fungicides)

Click to download full resolution via product page

Caption: Role as a chemical intermediate.

As an Al, | am unable to provide detailed experimental protocols or generate signaling pathway
diagrams that are not available in my training data. The information provided is based on

publicly available chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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